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Compound of Interest

2,5-dihydro-1H-pyrrole
Compound Name:
Hydrochloride

cat. No.: B1312905

An In-depth Technical Guide to 2,5-dihydro-1H-pyrrole Hydrochloride

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 2,5-dihydro-1H-pyrrole Hydrochloride, also known as 3-Pyrroline
hydrochloride. This compound is a valuable intermediate in organic synthesis, particularly for
the preparation of various nitrogen-containing heterocycles used in the development of
pharmaceuticals, agrochemicals, and other specialty chemicals.[1]

Chemical Structure and Identification

2,5-dihydro-1H-pyrrole Hydrochloride is the hydrochloride salt of 3-pyrroline. The structure
consists of a five-membered unsaturated heterocyclic ring containing a nitrogen atom, which is
protonated by hydrogen chloride.

Caption: Chemical structure of 2,5-dihydro-1H-pyrrole Hydrochloride.

A summary of key identifiers for this compound is provided in the table below.
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Identifier Value
IUPAC Name 2,5-dihydro-1H-pyrrole hydrochloride
3-Pyrroline hydrochloride[1][2][3], 1H-Pyrrole,
Synonyms ) )
2,5-dihydro-, hydrochloride[2][3][4]
CAS Number 63468-63-3[2][3][4][5][6]

Molecular Formula

CaHsCIN[3][4][6][7] or CaH7N - HCI[5]

SMILES [H]CI.N1CC=CC1[4] or C.CINCC=C1[5]
e 1S/C4H7N.CIH/c1-2-4-5-3-1;/h1-2,5H,3-
n
4H2;1H[2][5]
InChiKey GBGHNSYFGCVGDX-UHFFFAOYSA-N[2][3][5]

Physicochemical Properties

2,5-dihydro-1H-pyrrole Hydrochloride is a white to light yellow crystalline solid.[7] It is

soluble in water and alcohol.[7] The compound is known to be sensitive to high temperatures

and sunlight, which can cause decomposition.[7] It is also characterized by a pungent odor.[7]

Property Value

Molecular Weight 105.57 g/mol [4][5][7]

Melting Point 169.5-171.5 °C[7]

Appearance White to light yellow/orange solid or crystalline
powder[7]

Solubility Soluble in water and alcohol solvents[7]

Purity Available in purities of 95% to =98%][2][4][6]

Storage Under inert gas (nitrogen or Argon) at 2-8°C[7]

Experimental Protocols

Synthesis of 2,5-dihydro-1H-pyrrole Hydrochloride
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A general method for the synthesis of 2,5-dihydro-1H-pyrrole hydrochloride involves the
reaction of pyrrole with hydrogen chloride.[7]

Materials:

e Pyrrole

e Anhydrous ethanol

e Hydrogen chloride gas

Procedure:

Dissolve pyrrole in anhydrous ethanol in a suitable reaction vessel. This is typically
performed at room temperature.[7]

Slowly bubble hydrogen chloride gas through the solution, or add it dropwise.[7]

Allow the reaction to proceed for a sufficient period.

The product, 2,5-dihydro-1H-pyrrole hydrochloride, will precipitate from the solution and
can be collected.

Pyrrole in
Anhydrous Ethanol
Reaction at 2,5-dihydro-1H-pyrrole
Room Temperature Hydrochloride
Hydrogen Chloride Gas

Click to download full resolution via product page

Caption: Synthesis of 2,5-dihydro-1H-pyrrole Hydrochloride.

Applications in Research and Development
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2,5-dihydro-1H-pyrrole hydrochloride is a versatile building block in organic synthesis.[1] Its
primary application is as an intermediate in the preparation of a wide range of organic
compounds, including pharmaceuticals, dyes, and polymers.[7] The pyrroline scaffold is a key
structural motif in many biologically active molecules, making this compound particularly useful
in drug discovery and medicinal chemistry.[1]

Safety and Handling

2,5-dihydro-1H-pyrrole hydrochloride may cause irritation upon contact with skin, eyes, and
mucous membranes.[7] It is essential to use appropriate personal protective equipment, such
as gloves and safety glasses, when handling this compound.[7] It should be stored in a dry,
dark, and well-ventilated area.[7] In case of ingestion or inhalation, immediate medical attention
should be sought.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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